Cas no 1429129-68-9 (3-(3,5-Dimethyl-4-isoxazolyl)-5-hydroxy-α-phenyl-benzenemethanol)

• Product Name: 3-(3,5-Dimethyl-4-isoxazolyl)-5-hydroxy-α-phenyl-benzenemethanol
• CAS No: 1429129-68-9
• MF: C₁₈H₁₇NO₃
• MW: 295.332484960556
• CID: 2086975
• PubChem ID: 56929801
• Update Time: 2025-10-15

3-(3,5-Dimethyl-4-isoxazolyl)-5-hydroxy-α-phenyl-benzenemethanol Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-Dimethyl-4-isoxazolyl)-5-hydroxy-α-phenyl-benzenemethanol
• OXF BD 02
• AKOS025142030
• 3-(3,5-dimethyl-1,2-oxazol-4-yl)-5-[hydroxy(phenyl)methyl]phenol
• OXF BD 02;
• OXFBD02
• CS-0027289
• HY-103297
• NSC772561
• NSC-772561
• '3-(3,5-Dimethyl-4-isoxazolyl)-5-hydroxy-alpha-phenyl-benzenemethanol'
• 1429129-68-9
• CHEMBL2335143
• 3-(3,5-Dimethylisoxazol-4-yl)-5-(hydroxy(phenyl)methyl)phenol
• BP-25369
• BDBM50273649
• 3-(3,5-Dimethyl-4-isoxazolyl)-5-hydroxy-alpha-phenyl-benzenemethanol
• SCHEMBL16731354
• NCGC00387213-01

• Inchi： 1S/C18H17NO3/c1-11-17(12(2)22-19-11)14-8-15(10-16(20)9-14)18(21)13-6-4-3-5-7-13/h3-10,18,20-21H,1-2H3
• InChI Key： FEQUIPXIENTMJN-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1)C1C=C(C=C(C=1)C1C(C)=NOC=1C)O

Computed Properties

• Exact Mass: 295.12084340g/mol
• Monoisotopic Mass: 295.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 66.5Ų

Additional information on 3-(3,5-Dimethyl-4-isoxazolyl)-5-hydroxy-α-phenyl-benzenemethanol

Comprehensive Overview of 3-(3,5-Dimethyl-4-isoxazolyl)-5-hydroxy-α-phenyl-benzenemethanol (CAS No. 1429129-68-9)

3-(3,5-Dimethyl-4-isoxazolyl)-5-hydroxy-α-phenyl-benzenemethanol (CAS No. 1429129-68-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound, characterized by its isoxazole and benzenemethanol moieties, is often explored for its role in drug discovery and development. Researchers are particularly interested in its hydroxy-phenyl group, which may contribute to its bioactivity and binding affinity with various biological targets.

In recent years, the demand for novel small-molecule inhibitors and therapeutic agents has surged, driven by advancements in precision medicine and targeted therapies. 3-(3,5-Dimethyl-4-isoxazolyl)-5-hydroxy-α-phenyl-benzenemethanol fits into this trend as a candidate for modulating specific enzymatic pathways or protein-protein interactions. Its isoxazole ring is a common pharmacophore in medicinal chemistry, known for its stability and ability to enhance molecular interactions. This makes the compound a valuable subject for studies on structure-activity relationships (SAR) and drug design optimization.

From a synthetic chemistry perspective, the preparation of CAS No. 1429129-68-9 involves multi-step organic reactions, often requiring regioselective functionalization and protective group strategies. The compound’s hydroxy and phenyl groups present opportunities for further derivatization, enabling the creation of analogs with tailored properties. Such modifications are critical for improving bioavailability, metabolic stability, and target selectivity—key factors in modern drug development.

Beyond pharmaceuticals, 3-(3,5-Dimethyl-4-isoxazolyl)-5-hydroxy-α-phenyl-benzenemethanol has potential applications in material science and catalysis. Its aromatic and heterocyclic components could be leveraged in designing functional materials or ligands for metal complexes. This versatility aligns with growing interdisciplinary research trends, where molecular scaffolds are repurposed across fields to address challenges in energy storage, sensing, and nanotechnology.

Environmental and green chemistry considerations are also relevant when discussing this compound. Researchers are increasingly focused on sustainable synthesis methods, such as catalytic C-H activation or biocatalytic transformations, to produce derivatives of CAS No. 1429129-68-9 with minimal waste. These approaches resonate with global efforts to reduce the ecological footprint of chemical manufacturing while maintaining efficiency and scalability.

In summary, 3-(3,5-Dimethyl-4-isoxazolyl)-5-hydroxy-α-phenyl-benzenemethanol represents a compelling case study in the intersection of medicinal chemistry, synthetic methodology, and applied science. Its structural features and adaptability make it a promising candidate for addressing unmet needs in healthcare and technology. As research progresses, this compound may emerge as a cornerstone in the development of next-generation bioactive molecules and advanced materials.